Cas no 1781992-35-5 (5-Amino-2-methyl-4-nitropyridine)

• Product Name: 5-Amino-2-methyl-4-nitropyridine
• CAS No: 1781992-35-5
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 4900515
• Update Time: 2025-06-11

5-Amino-2-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methyl-4-nitropyridine

• Inchi： 1S/C6H7N3O2/c1-4-2-6(9(10)11)5(7)3-8-4/h2-3H,7H2,1H3
• InChI Key： RZOASTWKVYBFIA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=NC=C1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• XLogP3: 1
• Topological Polar Surface Area: 84.7

Additional information on 5-Amino-2-methyl-4-nitropyridine

Introduction to 5-Amino-2-methyl-4-nitropyridine (CAS No. 1781992-35-5)

5-Amino-2-methyl-4-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1781992-35-5, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, characterized by its nitro and amino functional groups attached to a pyridine backbone, has garnered attention due to its versatile reactivity and potential applications in the development of novel bioactive molecules.

The structural motif of 5-Amino-2-methyl-4-nitropyridine consists of a pyridine ring substituted with a methyl group at the 2-position, a nitro group at the 4-position, and an amino group at the 5-position. This specific arrangement imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemists seeking to design molecules with tailored biological activities. The presence of both electron-withdrawing (nitro) and electron-donating (amino) groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, reduction, and coupling reactions.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from pyridine due to their prevalence in biologically active drugs. Among these, 5-Amino-2-methyl-4-nitropyridine has emerged as a key building block in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. Its role in constructing more complex scaffolds has been particularly highlighted in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

One of the most compelling aspects of 5-Amino-2-methyl-4-nitropyridine is its utility in generating derivatives with enhanced pharmacological properties. For instance, researchers have leveraged its scaffold to develop novel compounds that exhibit potent inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The nitro group can be readily reduced to an amine, enabling further functionalization and the introduction of additional pharmacophores. This adaptability has made it a preferred choice for medicinal chemists engaged in structure-based drug design.

The agrochemical sector has also recognized the potential of 5-Amino-2-methyl-4-nitropyridine as a precursor for developing advanced crop protection agents. Pyridine-based compounds are well-documented for their efficacy in pest control and plant growth regulation. By incorporating this intermediate into synthetic pathways, scientists have been able to create novel herbicides and fungicides with improved selectivity and environmental compatibility. These innovations align with global efforts to develop sustainable agricultural practices that minimize ecological impact.

From a synthetic chemistry perspective, 5-Amino-2-methyl-4-nitropyridine offers several advantages as a starting material. Its relatively stable structure allows for facile handling under standard laboratory conditions, while its functional groups provide multiple sites for chemical modification. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have further expanded its utility, enabling the construction of complex molecular architectures with high precision. These advancements have been instrumental in accelerating the discovery and development of novel bioactive compounds.

The application of computational methods has also played a pivotal role in optimizing synthetic routes involving 5-Amino-2-methyl-4-nitropyridine. Molecular modeling and quantum mechanical calculations have helped predict reaction outcomes and identify optimal reaction conditions, thereby reducing experimental trial-and-error. This integration of computational chemistry with traditional synthetic approaches has significantly enhanced efficiency and productivity in drug discovery programs.

In conclusion, 5-Amino-2-methyl-4-nitropyridine (CAS No. 1781992-35-5) represents a versatile and valuable intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug development and crop protection research. As scientific understanding progresses, it is anticipated that new methodologies will continue to emerge, further unlocking the potential of this compound as a cornerstone in synthetic chemistry.